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Compound of Interest

Compound Name: Iso-propyl 4-hydroxyphenylacetate

Cat. No.: B1640225

Technical Guide: Iso-propyl 4-
hydroxyphenylacetate

Disclaimer: Extensive literature searches did not yield specific experimental data for iso-propyl
4-hydroxyphenylacetate. This document provides a technical overview based on the chemical
properties of its constituent precursor, 4-hydroxyphenylacetic acid, and a closely related, often
conflated compound, isopropyl 4-hydroxybenzoate. The experimental protocols and potential
biological activities described herein are theoretical and extrapolated from established chemical
principles and data on related compounds.

Introduction

Iso-propyl 4-hydroxyphenylacetate is an ester formed from 4-hydroxyphenylacetic acid and
isopropanol. Due to the scarcity of direct research on this specific ester, this guide will focus on
the properties of its parent acid and the analogous isopropyl 4-hydroxybenzoate to provide a
foundational understanding for researchers, scientists, and drug development professionals. 4-
Hydroxyphenylacetic acid is a phenolic acid found in various natural sources, including olive oil
and beer, and is a metabolite of tyrosine in humans.[1][2] Its derivatives are of interest for their
potential biological activities, including antioxidant and anti-inflammatory properties.[3][4]

Chemical and Physical Properties
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Quantitative data for iso-propyl 4-hydroxyphenylacetate is not readily available. Therefore,
the properties of its parent carboxylic acid, 4-hydroxyphenylacetic acid, and a similar ester,
isopropyl 4-hydroxybenzoate, are presented below for reference.

Table 1: Physicochemical Properties of 4-

Hydroxyphenylacetic Acid

Property Value Source
Molecular Formula CsHsOs3 [1]
Molecular Weight 152.15 g/mol [5]
Melting Point 148-151 °C [6]
Boiling Point Decomposes

White to cream or light tan
Appearance _ [6]
crystalline powder

Soluble in hot water, ether,
ethanol, and ethyl acetate.

Solubility Slightly soluble in cold water. [6]
Soluble in dimethyl sulfoxide

and methanol.

pKa 4.49 [7]

Table 2: Physicochemical Properties of Isopropyl 4-
hydroxybenzoate
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Property Value Source
CAS Number 4191-73-5 [8]
Molecular Formula C10H1203 [8]
Molecular Weight 180.20 g/mol [9]
Melting Point 81.5-87.5°C
Boiling Point 611.35 K (calculated) [10]
Appearance White powder to lump [11]
Solubility Soluble in Chloroform, Ethyl

Acetate
LogP 1.957 (calculated) [10]

Experimental Protocols

Proposed Synthesis of Iso-propyl 4-

hydroxyphenylacetate via Fischer Esterification

This protocol describes a theoretical method for the synthesis of iso-propyl 4-

hydroxyphenylacetate based on the well-established Fischer esterification reaction.[12][13]

Materials:

4-Hydroxyphenylacetic acid

Isopropanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H12O3/c1-7(2)13-10(12)8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H12O3/c1-7(2)13-10(12)8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
https://www.sigmaaldrich.com/US/en/product/sial/05828
https://www.chemeo.com/cid/34-218-2/isopropyl-4-hydroxybenzoate
https://cymitquimica.com/products/3B-I0817/isopropyl-4-hydroxybenzoate-for-biochemical-research/
https://www.chemeo.com/cid/34-218-2/isopropyl-4-hydroxybenzoate
https://www.benchchem.com/product/b1640225?utm_src=pdf-body
https://www.benchchem.com/product/b1640225?utm_src=pdf-body
https://www.benchchem.com/product/b1640225?utm_src=pdf-body
https://www.benchchem.com/product/b1640225?utm_src=pdf-body
https://odp.library.tamu.edu/chemistry/chapter/fischer-esterification/
https://www.masterorganicchemistry.com/2022/11/16/fischer-esterification/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Ethyl acetate

e Round-bottom flask
e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e In a dry round-bottom flask, dissolve 1.0 equivalent of 4-hydroxyphenylacetic acid in an
excess of anhydrous isopropanol (e.g., 10-20 equivalents). Isopropanol serves as both a
reactant and the solvent.

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the
solution while stirring.

o Attach a reflux condenser and heat the mixture to a gentle reflux. The reaction temperature
will be close to the boiling point of isopropanol (82.6 °C).

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess isopropanol using a rotary evaporator.

e Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

e Wash the organic layer sequentially with a saturated sodium bicarbonate solution to
neutralize the acid catalyst, followed by water, and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude iso-propyl 4-
hydroxyphenylacetate.

e The crude product may be purified by column chromatography on silica gel if necessary.
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Proposed synthesis workflow for iso-propyl 4-hydroxyphenylacetate.

Potential Biological Activity and Signaling Pathways

While there is no specific biological data for iso-propyl 4-hydroxyphenylacetate, the
biological activities of its parent compound, 4-hydroxyphenylacetic acid, and its derivatives
have been studied. These compounds exhibit antioxidant, antibacterial, and anti-inflammatory

properties.[4]

4-Hydroxyphenylacetic acid is a microbial metabolite that has been shown to be involved in
antioxidative actions by inducing the expression of Nrf2 (Nuclear factor erythroid 2-related
factor 2).[14] Nrf2 is a key transcription factor that regulates the expression of a wide array of

antioxidant and cytoprotective genes.

Biosynthesis of 4-Hydroxyphenylacetic Acid

The biosynthesis of 4-hydroxyphenylacetic acid in microorganisms typically starts from the
amino acid tyrosine.[15]
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Biosynthetic pathway of 4-hydroxyphenylacetic acid.

Conclusion

Iso-propyl 4-hydroxyphenylacetate remains a compound with uncharacterized chemical and
biological properties. This technical guide provides a starting point for researchers by
summarizing the known properties of the closely related compounds, 4-hydroxyphenylacetic
acid and isopropyl 4-hydroxybenzoate. The proposed synthesis protocol offers a viable route
for obtaining this compound for future studies. Further research is warranted to determine the
specific physicochemical properties and biological activities of iso-propyl 4-
hydroxyphenylacetate, which may hold potential for applications in drug development and
other scientific fields, given the known bioactivities of related phenolic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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